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Compound of Interest

Compound Name: 3-Isopropoxypicolinic acid

Cat. No.: B1526794

An In-depth Technical Guide to the Safe Handling of 3-lsopropoxypicolinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Isopropoxypicolinic acid is a specialized chemical building block with significant
applications in both agricultural and pharmaceutical research. As a derivative of picolinic acid, it
serves as a key intermediate in the synthesis of novel compounds.[1] In the agrochemical
sector, it is a precursor for modern synthetic auxin herbicides, contributing to the development
of molecules with broad-spectrum weed control.[1] In pharmaceutical and biomedical research,
its picolinic acid scaffold is explored for metal-chelating properties and other biological
activities, making it a valuable tool for developing new therapeutic agents.[1]

Given its role in cutting-edge research, a thorough understanding of its safe handling and
management is paramount for the protection of laboratory personnel and the integrity of
experimental outcomes. This guide provides a comprehensive overview of the safety protocols,
handling procedures, and emergency responses related to 3-Isopropoxypicolinic acid,
synthesized from established best practices for analogous chemical structures.

Section 1: Chemical and Physical Properties

A foundational understanding of a compound's properties is critical for safe handling. The key
identifiers and physical data for 3-lsopropoxypicolinic acid are summarized below.
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Property Value Source
Chemical Name 3-Isopropoxypicolinic acid Benchchem
CAS Number 317334-97-7 Benchchem
Molecular Formula CoH11NOs Benchchem
Molecular Weight 181.19 g/mol Calculated

Solid (Assumed, based on
Appearance o N/A
similar compounds)

Storage Temperature 2-8°C Benchchem

Section 2: Hazard Identification and Toxicological
Profile

While a specific, comprehensive Safety Data Sheet (SDS) for 3-Isopropoxypicolinic acid is
not publicly available, a robust hazard assessment can be formulated by examining structurally
related compounds, such as 3-Hydroxypicolinic acid and 2-Picolinic acid.

Based on these analogs, 3-Isopropoxypicolinic acid should be handled as a substance that
is potentially:

Harmful if swallowed.[2][3]

A skin irritant.[2][4]

A serious eye irritant/capable of causing serious eye damage.[2][3][4]

A respiratory irritant if inhaled as dust.[2][4][5]

The primary routes of exposure are inhalation of the powder, direct skin or eye contact, and
ingestion. It is crucial to assume the compound is hazardous upon contact and to take all
necessary precautions. The material may accentuate pre-existing dermatitis conditions, and
entry through cuts or abrasions could lead to systemic effects.[6]
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, beginning with engineering controls and supplemented by
appropriate PPE, is essential for minimizing exposure.

Engineering Controls: The First Line of Defense

The primary engineering control for handling powdered 3-lsopropoxypicolinic acid is a
certified chemical fume hood.[5][7] This prevents the inhalation of airborne particles and keeps
the compound contained.[5] Ensure the fume hood has adequate airflow before beginning any
work. A designated area within the lab should be established for handling this compound to
prevent cross-contamination.[5]
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Hierarchy of Controls for Chemical Safety

Elimination
(Not applicable for required reagent)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Safe Handling Workflow for 3-Isopropoxypicolinic Acid

1. Preparation
- Designate area in fume hood
- Gather all materials

2. Don PPE
- Goggles, Lab Coat, Gloves

3. Chemical Handling
- Weighl/transfer inside hood
- Minimize dust generation

4. Post-Handling
- Seal source container
- Decontaminate workspace

5. Doff PPE & Hygiene
- Remove PPE correctly
- Wash hands thoroughly
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Spill Response Decision Workflow

box_node

Is the spill large,
airborne, or an
immediate danger?

Minor Spill Procedure Major Spill Procedure
- Alert personnel - EVACUATE area
- Don PPE - Alert others
- Contain & clean up - Call for emergency
- Dispose of waste response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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